2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide
Description
2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide is a chloroacetamide derivative characterized by a stereospecific (S)-configured pyrrolidine ring and an isopropyl substituent on the nitrogen atom. Its molecular structure combines a chloroacetamide backbone with a chiral pyrrolidine moiety, which may influence its biological activity and physicochemical properties.
Properties
IUPAC Name |
2-chloro-N-[(3S)-1-methylpyrrolidin-3-yl]-N-propan-2-ylacetamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19ClN2O/c1-8(2)13(10(14)6-11)9-4-5-12(3)7-9/h8-9H,4-7H2,1-3H3/t9-/m0/s1 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYQVDPIBAMQYFD-VIFPVBQESA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C1CCN(C1)C)C(=O)CCl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)N([C@H]1CCN(C1)C)C(=O)CCl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19ClN2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.72 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide, a compound with the molecular formula C10H19ClN2O, has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, relevant case studies, and comparative data with similar compounds.
The compound features a chloro group and a pyrrolidine ring, which contribute to its reactivity and biological interactions. The presence of the (S)-1-methylpyrrolidine moiety is significant for its stereochemical properties, influencing its interaction with biological targets.
| Property | Value |
|---|---|
| Molecular Formula | C10H19ClN2O |
| Molecular Weight | 220.73 g/mol |
| IUPAC Name | 2-chloro-N-isopropyl-N-((S)-1-methylpyrrolidin-3-yl)acetamide |
| CAS Number | 1353945-00-2 |
The biological activity of 2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide is primarily attributed to its interaction with specific enzymes and receptors. Preliminary studies suggest that it may act as an inhibitor or modulator in various biochemical pathways:
- Enzyme Inhibition : The compound has shown potential in inhibiting enzymes involved in metabolic pathways, which could be relevant for therapeutic applications.
- Receptor Modulation : Its structural characteristics allow it to bind selectively to certain receptors, potentially influencing neurotransmission and other physiological processes.
Antibacterial Properties
Recent studies have highlighted the antibacterial activity of related compounds, suggesting that 2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide may exhibit similar effects. For instance, compounds with similar structures have demonstrated significant inhibition against Gram-positive and Gram-negative bacteria.
| Bacterial Strain | MIC (µg/mL) | Reference |
|---|---|---|
| Staphylococcus aureus | 44 | |
| Escherichia coli | 200 | |
| Pseudomonas aeruginosa | 710 |
Case Studies
- Inhibition Studies : A study evaluated the antibacterial efficacy of various chloroacetamides against common pathogens. The results indicated that compounds structurally similar to 2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide exhibited promising antibacterial activities, particularly against resistant strains like MRSA (Methicillin-resistant Staphylococcus aureus) .
- Neuropharmacological Effects : Research exploring the neuropharmacological potential of pyrrolidine derivatives suggests that this compound may influence neurotransmitter systems. In vitro assays demonstrated that related compounds could modulate dopamine and serotonin receptors, indicating potential applications in treating neurological disorders .
Comparative Analysis
When compared to other similar compounds, such as 2-Chloro-N,N-dimethylethylamine and 2-Chloro-N-ethyl-N-(1-methylpyrrolidin-3-yl)acetamide , the unique stereochemistry of 2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide may confer distinct biological properties.
| Compound | Antibacterial Activity (MIC µg/mL) | Neuropharmacological Activity |
|---|---|---|
| 2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide | TBD | Potential |
| 2-Chloro-N,N-dimethylethylamine | Moderate | Low |
| 2-Chloro-N-ethyl-N-(1-methylpyrrolidin-3-yl)acetamide | High | Moderate |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Variations
The compound’s structural analogs differ primarily in:
N-substituents : Isopropyl, methyl, cyclopropyl, or aromatic groups.
Ring systems : Pyrrolidine, piperidine, or aromatic rings.
Stereochemistry : (S) vs. (R) configurations at the pyrrolidine position.
Key examples include:
- 2-Chloro-N-methyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide (): Differs by a methyl group instead of isopropyl. This reduces molecular weight (190.67 vs. ~204.7) and lipophilicity (XLogP3: 0.6 vs. estimated ~1.2 for the target compound) .
- Alachlor (): A herbicide with a methoxymethyl group and 2,6-diethylphenyl substituent. The aromatic ring enhances hydrophobicity (LogP ~3.0) compared to the target’s pyrrolidine-based structure .
Physicochemical Properties
Its pyrrolidine ring may facilitate hydrogen bonding, unlike alachlor’s aromatic system .
Stereochemical Considerations
The (S)-configuration of the pyrrolidine ring is critical. For example, the (R)-enantiomer () may exhibit divergent biological activity due to differences in target binding . Stereospecific synthesis and purification methods (e.g., chiral chromatography) are essential for maintaining enantiomeric purity in such compounds .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
